Cas no 305851-85-8 (4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine)

• Product Name: 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine
• CAS No: 305851-85-8
• MF: C₁₃H₁₁N₅O
• MW: 253.259341478348
• MDL: MFCD04196539
• CID: 916117
• PubChem ID: 4052300
• Update Time: 2025-10-29

4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Furyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• 1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE, 4-(2-FURANYL)-1,4-DIHYDRO-
• 4-(2-FURANYL)-1,4-DIHYDRO-1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• AKOS VGY0031208
• ASISCHEM C37999
• 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine
• BBL003325
• 4-(Furan-2-yl)-3,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2(1h)-imine
• 4-(furan-2-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• WAY-601085
• 4-(furan-2-yl)-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS005630535
• STK167350
• 4-(furan-2-yl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• VS-01300
• Z55175971
• AKOS BBS-00005572
• 4-(2-furyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS016873514
• SR-01000087954
• CCG-25590
• STL448152
• AKOS001010932
• 4-(2-FURYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 13-(furan-2-yl)-1,8,10,12-tetraazatricyclo[7.4.0.0(2),?]trideca-2(7),3,5,8,11-pentaen-11-amine
• CS-0270431
• 4-(furan-2-yl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS000270167
• MFCD04196539
• SR-01000087954-1
• 305851-85-8
• STK851581
• AKOS016039935
• 4-(Furan-2-Yl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine

• MDL： MFCD04196539
• Inchi： 1S/C13H11N5O/c14-12-16-11(10-6-3-7-19-10)18-9-5-2-1-4-8(9)15-13(18)17-12/h1-7,11H,(H3,14,15,16,17)
• InChI Key： SZVHEKCVJYJHNS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1N=C(N)NC2=NC3C=CC=CC=3N12

Computed Properties

• Exact Mass: 253.09600
• Monoisotopic Mass: 253.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 491.4±55.0 °C at 760 mmHg
• Flash Point: 251.0±31.5 °C
• PSA: 81.37000
• LogP: 2.19030
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine

Comprehensive Overview of 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine (CAS No. 305851-85-8)

4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine (CAS No. 305851-85-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This compound, featuring a fused triazine and benzimidazole core with a furyl substituent, exhibits potential applications in drug discovery and organic electronics. Researchers are particularly interested in its molecular interactions and bioactivity, which could pave the way for novel therapeutics targeting diseases like cancer and microbial infections.

The synthetic pathways for 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine often involve multi-step reactions, including cyclization and functional group transformations. Its CAS No. 305851-85-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature. Recent studies highlight its role as a scaffold for designing kinase inhibitors, a hot topic in oncology research. This aligns with the growing demand for targeted therapies and precision medicine, which dominate current biomedical discussions.

From a materials science perspective, the compound's aromatic systems and electron-rich moieties make it a candidate for organic semiconductors. With the rise of flexible electronics and sustainable energy solutions, researchers are exploring its potential in optoelectronic devices. This dual applicability in pharmaceuticals and advanced materials underscores its versatility, addressing two of the most searched topics in scientific communities: drug development and green technology.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's solubility and stability under various conditions are also key parameters, often queried in scientific forums and Q&A platforms like ResearchGate and StackExchange.

In summary, 4-(2-Furyl)-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine (CAS No. 305851-85-8) represents a promising avenue for interdisciplinary research. Its relevance to drug discovery, material innovation, and sustainable technologies positions it at the forefront of modern scientific inquiry. As interest in heterocyclic chemistry and functional materials continues to grow, this compound is likely to remain a focal point for both academic and industrial investigations.